Cas no 2138535-50-7 (N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine)

• Product Name: N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine
• CAS No: 2138535-50-7
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6206529
• PubChem ID: 165498610
• Update Time: 2025-06-25

N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine
• 2138535-50-7
• EN300-1158324

• Inchi： 1S/C11H20N4/c1-8-4-5-9(12-2)6-10(8)11-7-13-15(3)14-11/h7-10,12H,4-6H2,1-3H3
• InChI Key： SEIPJVAFTGDTQM-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C)C(C2C=NN(C)N=2)C1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Additional information on N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine

Introduction to N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine (CAS No. 2138535-50-7)

N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2138535-50-7, features a cyclohexane core substituted with an amine group at the 1-position, dimethyl groups at the 4-position, and a 2-methyl-substituted 1,2,3-triazole ring at the 3-position. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine exhibits a high degree of steric hindrance due to the cyclohexane ring and the attached substituents. This steric environment can influence both the reactivity and the biological interactions of the compound. The triazole moiety, in particular, is known for its versatility in medicinal chemistry. Triazoles have been widely incorporated into pharmacophores due to their ability to form stable hydrogen bonds and their role in modulating enzyme activity and receptor binding. The specific substitution pattern of the triazole ring in this compound adds another layer of complexity, potentially allowing for fine-tuned interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine with greater accuracy. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors involved in inflammatory pathways and signal transduction. For instance, preliminary simulations indicate potential binding to cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the amine group and the triazole ring could serve as hydrogen bond donors or acceptors, respectively, facilitating stable interactions with protein surfaces.

The synthesis of N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)cyclohexan-1-amine presents a challenge due to its multi-step reaction sequence. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Transition-metal-catalyzed reactions have been particularly useful in constructing the cyclohexane ring and introducing the triazole moiety. For example, palladium-catalyzed cross-coupling reactions have enabled the efficient formation of carbon-carbon bonds required for this structure. These advances in synthetic chemistry not only facilitate access to this compound but also provide opportunities for modifying its structure to optimize its biological activity.

In vitro studies have begun to explore the pharmacological profile of N,4-dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-y)cyclohexan -1 -amine. Initial experiments suggest that this compound exhibits moderate activity against certain inflammatory markers associated with chronic diseases such as arthritis and neuroinflammation. The dimethyl group at the 4-position of the cyclohexane ring may contribute to stabilizing interactions with target proteins by enhancing hydrophobicity. Meanwhile, the triazole ring could modulate enzyme kinetics by participating in hydrogen bonding networks within active sites.

The potential therapeutic applications of N,4-dimethyl -3-(2-methyl -2 H -1 ,23 tri azo l -44 yl) cyc lo hex an -11 am ine are still under investigation. However , its structural features suggest that it may be useful in developing treatments for conditions characterized by excessive inflammation or abnormal cell proliferation. Furthermore ,the compound’s stability under various physiological conditions makes it a candidate for formulation into oral or injectable drugs . Stability studies have shown that it remains intact under acidic or alkaline conditions ,which is crucial for drug bioavailability.

Future research directions include exploring derivatives of N ,4-dimeth yl -33 (22 methyl -22 H -13 tri azo l -44 yl) cyc lo hex an -11 am ine that may enhance its efficacy or reduce potential side effects . Structureactivity relationship (SAR) studies will be essential in identifying which substituents contribute most to its biological activity . Additionally ,in vivo studies will provide insights into its pharmacokinetics and toxicity profile . These studies will be critical before moving forward with clinical trials.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists ,biologists ,and pharmacologists . The case of N ,4-dimeth yl -33 (22 methyl -22 H -13 tri azo l -44 yl) cyc lo hex an -11 am ine exemplifies how advances in synthetic chemistry can lead to novel compounds with potential therapeutic value . As research continues ,it is likely that more derivatives will be synthesized and tested ,expanding our understanding of this class of molecules .